Cas no 1171921-59-7 (2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester)

• Product Name: 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester
• CAS No: 1171921-59-7
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 4683183
• Update Time: 2025-10-12

2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester

• Inchi： 1S/C21H26O3/c1-23-19-16-10-15-18(20(19)21(22)24-2)14-9-4-3-6-11-17-12-7-5-8-13-17/h5,7-8,10,12-13,15-16H,3-4,6,9,11,14H2,1-2H3
• InChI Key： BZYKCSRDSVDVEO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C(=O)OC)CCCCCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 349
• Topological Polar Surface Area: 35.5

Additional information on 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester

Recent Advances in the Study of 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester (CAS: 1171921-59-7)

The compound 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester (CAS: 1171921-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester, which contribute to its ability to interact with specific biological targets. Researchers have employed advanced computational modeling techniques to elucidate the compound's binding affinity and mechanism of action. These studies suggest that the compound may serve as a promising lead for the development of novel therapeutics targeting inflammatory and metabolic disorders.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester exhibits potent inhibitory effects on the NF-κB pathway, which is implicated in chronic inflammation. The study further revealed that the compound's methoxy and phenylhexyl moieties are critical for its bioactivity, providing valuable insights for structure-activity relationship (SAR) optimization.

Another area of active research involves the compound's pharmacokinetic properties. Recent pharmacokinetic studies have shown that 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester has favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These findings underscore its potential as a viable candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on derivatization strategies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-Methoxy-6-(6-phenyl-hexyl)-benzoic acid methyl ester (CAS: 1171921-59-7) represents a compelling area of investigation in chemical biology and drug discovery. Its unique structural and functional properties, combined with recent advancements in understanding its biological activity, position it as a promising candidate for the development of next-generation therapeutics. Future studies will likely explore its potential in combination therapies and its applicability across a broader range of disease indications.